Cas no 138106-29-3 (4,5-Benzofurandiol, 6-amino-)

• Product Name: 4,5-Benzofurandiol, 6-amino-
• CAS No: 138106-29-3
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 902078
• Update Time: 2026-04-29

4,5-Benzofurandiol, 6-amino- Chemical and Physical Properties

Names and Identifiers

• 4,5-Benzofurandiol, 6-amino-

Computed Properties

• Exact Mass: 165.04261
• Monoisotopic Mass: 165.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 79.6A^2

Experimental Properties

• PSA: 79.62